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Compound of Interest

Compound Name: JNJ-61432059

Cat. No.: B15616251 Get Quote

For Research Use Only. Not for use in human, therapeutic, or diagnostic applications.[1]

This document provides crucial safety and logistical information for handling the research

compound JNJ-61432059. As a potent, bioactive molecule, it is imperative to adhere to strict

laboratory safety protocols to minimize exposure and ensure a safe research environment. All

personnel must be thoroughly trained in the procedures outlined below before handling this

compound.

Compound Information and Storage
JNJ-61432059 is an orally active and selective negative modulator of AMPA receptors

associated with the transmembrane AMPA receptor regulatory protein (TARP) γ-8.[2][3] Due to

its potent bioactivity, it should be handled with care, assuming high toxicity in the absence of

comprehensive toxicological data.[2]

Parameter Value Source

Storage (Solid) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]

Solubility in DMSO ≥ 42.5 mg/mL (95.84 mM) [1]
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The use of appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and

ingestion.[2] The level of PPE required depends on the specific handling procedure.

Activity
Required Personal
Protective Equipment
(PPE)

Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

within a certified chemical

fume hood. - Disposable solid-

front lab coat with tight-fitting

cuffs. - Double nitrile gloves. -

Safety goggles.

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory and

skin protection is critical.[3]

Solution Preparation and

Handling

- Certified chemical fume hood.

- Standard laboratory coat. -

Safety glasses with side

shields or chemical splash

goggles. - Single pair of nitrile

gloves.

Reduced risk of aerosolization,

but potential for splashes and

spills remains. Engineering

controls are the primary

protection.[3]

General Laboratory Use
- Standard laboratory coat. -

Safety glasses. - Nitrile gloves.

Basic protection to prevent

incidental skin and eye

contact.[4]

Note: Always inspect gloves for any signs of degradation or puncture before use.[5] Remove

and replace gloves immediately if they become contaminated. Wash hands thoroughly with

soap and water after handling the compound and before leaving the laboratory.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for the safe handling of JNJ-61432059. The following

workflow outlines the key steps from receipt to disposal.
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Caption: General workflow for safely handling JNJ-61432059.
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Preparation:

Thoroughly review this safety guide and any other available safety information.

Ensure safety equipment, such as eyewash stations and safety showers, are accessible.

[2]

Prepare the designated work area, preferably within a chemical fume hood, by covering

the surface with absorbent, disposable liners.

Don the appropriate PPE as specified in the table above.

Handling:

Weighing: When weighing the solid compound, use a ventilated balance enclosure or

perform the task in a chemical fume hood to minimize the risk of inhalation.

Solubilization: Prepare solutions within a chemical fume hood. Add solvent slowly to the

solid to avoid splashing.

Experimental Use: Keep containers of the compound sealed when not in use.[2] Clearly

label all solutions.

Cleanup and Disposal:

Decontamination: Wipe down all surfaces and equipment that may have come into contact

with the compound using an appropriate solvent (e.g., 70% ethanol), followed by a

cleaning agent.

Waste Segregation: All disposable materials contaminated with JNJ-61432059, including

pipette tips, gloves, and absorbent liners, must be collected in a designated, sealed

hazardous waste container.[3]

PPE Removal: Remove PPE in the correct sequence to avoid cross-contamination.

Disposal: Dispose of all hazardous waste through your institution's certified hazardous

waste management program.[3]
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Disposal Plan
Proper disposal of JNJ-61432059 and associated contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Stream Disposal Procedure Rationale

Unused Solid

Compound/Solutions

- Collect in a clearly labeled,

sealed, and chemically

compatible container. - Label

as "Hazardous Waste" with the

full chemical name.

To prevent accidental use and

ensure proper handling by

waste management personnel.

Contaminated Labware (e.g.,

pipette tips, vials)

- Collect in a puncture-

resistant, sealed container. -

Label as "Hazardous Waste"

with the chemical name.

To prevent sharps injuries and

contain residual compound.

Contaminated PPE (e.g.,

gloves, lab coats)

- Place in a sealed bag or

container labeled as

"Hazardous Waste".

To prevent secondary

contamination of personnel

and the environment.[3]

Never dispose of JNJ-61432059 down the drain or in regular trash.

Experimental Protocol: Whole-Cell Patch-Clamp
Electrophysiology
The following is a detailed methodology for characterizing the effects of JNJ-61432059 on

AMPA receptor currents, a key experiment for this type of compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15616251?utm_src=pdf-custom-synthesis
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://ehs.okstate.edu/laboratory-safety/lab_safety_rules.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.labmanager.com/science-lab-safety-rules-guidelines-5727
https://www.benchchem.com/product/b15616251#personal-protective-equipment-for-handling-jnj-61432059
https://www.benchchem.com/product/b15616251#personal-protective-equipment-for-handling-jnj-61432059
https://www.benchchem.com/product/b15616251#personal-protective-equipment-for-handling-jnj-61432059
https://www.benchchem.com/product/b15616251#personal-protective-equipment-for-handling-jnj-61432059
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15616251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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